Cas no 395059-21-9 (1,4-Benzenedimethanol, 2,5-dibromo-)

1,4-Benzenedimethanol, 2,5-dibromo- structure
395059-21-9 structure
Product Name:1,4-Benzenedimethanol, 2,5-dibromo-
CAS No:395059-21-9
MF:C8H8Br2O2
MW:295.955921173096
CID:1508973
PubChem ID:17959096
Update Time:2025-04-21

1,4-Benzenedimethanol, 2,5-dibromo- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedimethanol, 2,5-dibromo-
    • [2,5-dibromo-4-(hydroxymethyl)phenyl]methanol
    • 2,5-dibromo-1,4-Benzenedimethanol
    • 1,4-Bis(hydroxymethyl)-2,5-dibromobenzene
    • CK2447
    • 2,5-bibromo-1,4-benzenedimethanol
    • DTXSID50591751
    • SCHEMBL597251
    • MFCD18071618
    • CS-0332450
    • AKOS015995524
    • DA-27243
    • AS-45907
    • 395059-21-9
    • 2,5-dibromo-1,4-di(hydroxymethyl)benzene
    • (2,5-dibromo-1,4-phenylene)dimethanol
    • Inchi: 1S/C8H8Br2O2/c9-7-1-5(3-11)8(10)2-6(7)4-12/h1-2,11-12H,3-4H2
    • InChI Key: ALNZHGZKERXBKV-UHFFFAOYSA-N
    • SMILES: BrC1C=C(CO)C(=CC=1CO)Br

Computed Properties

  • Exact Mass: 293.88904
  • Monoisotopic Mass: 293.88910g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.980
  • Melting Point: 217-218 ºC
  • PSA: 40.46

1,4-Benzenedimethanol, 2,5-dibromo- Pricemore >>

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